Cas no 1091172-12-1 (2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide
• CAS No: 1091172-12-1
• MF: C₁₉H₁₉ClFNO₂
• MW: 347.811067819595
• CID: 5799308
• Update Time: 2025-05-25

2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]benzamide
• 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide

• Inchi： 1S/C19H19ClFNO2/c20-17-4-2-1-3-16(17)18(23)22-13-19(9-11-24-12-10-19)14-5-7-15(21)8-6-14/h1-8H,9-13H2,(H,22,23)
• InChI Key： ADCNCBWTMKKDRI-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=C(F)C=C2)CCOCC1)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide

Comprehensive Overview of 2-Chloro-N-{[4-(4-Fluorophenyl)oxan-4-yl]methyl}benzamide (CAS No. 1091172-12-1)

2-Chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide (CAS No. 1091172-12-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities. The presence of a fluorophenyl group and a chlorobenzamide moiety in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds like 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting precision medicine and personalized therapeutics. The compound's CAS No. 1091172-12-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide involves multi-step organic reactions, including amidation and cyclization processes. Its oxane (tetrahydropyran) ring contributes to its conformational rigidity, a feature highly valued in medicinal chemistry for improving target selectivity. This compound's logP and solubility profiles are also critical parameters under investigation, as they influence its drug-likeness and ADME properties.

From an industrial perspective, CAS No. 1091172-12-1 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its structural complexity makes it a valuable scaffold for generating lead compounds in oncology and neurology research. Notably, the 4-fluorophenyl group enhances its binding affinity to certain enzyme active sites, a topic frequently explored in computational chemistry studies.

Environmental and regulatory considerations for 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide are equally important. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and photodegradation behavior are subjects of ongoing research, particularly for formulation development.

In summary, 2-chloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide (CAS No. 1091172-12-1) represents a versatile building block in modern drug discovery. Its combination of halogenated and heterocyclic features positions it at the forefront of structure-activity relationship (SAR) studies, answering key questions in cheminformatics and molecular docking simulations. As the pharmaceutical industry shifts toward targeted therapies, this compound's relevance is expected to grow exponentially.